Cas no 70311-33-0 (Ethyl 3-3-(trifluoromethyl)phenylpropanoate)

Ethyl 3-3-(trifluoromethyl)phenylpropanoate structure
70311-33-0 structure
Product Name:Ethyl 3-3-(trifluoromethyl)phenylpropanoate
CAS No:70311-33-0
MF:C12H13F3O2
MW:246.225634336472
CID:835453
PubChem ID:11849913
Update Time:2025-09-27

Ethyl 3-3-(trifluoromethyl)phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 3-(trifluoromethyl)-, ethyl ester
    • ETHYL 3-(3-(TRIFLUOROMETHYL)PHENYL)PROPANOATE
    • ethyl 3-[3-(trifluoromethyl)phenyl]propanoate
    • 3-(3-(trifluoromethyl)phenyl)propanoic acid ethyl ester
    • 3-(3-TRIFLUOROMETHYL-PHENYL)-PROPANOIC ACID ETHYL ESTER
    • AG-G-74557
    • AGN-PC-00HFRB
    • CTK5D2220
    • ethyl 3-(3-trifluoromethylphenyl)-propionate
    • Ethyl 3-(3-trifluoromethylphenyl)propionate
    • ethyl 3-[3-(trifluoromethyl)phenyl]propionate
    • KB-77045
    • SureCN901880
    • CS-13674
    • Ethyl 3-(3-trifluoromethylphenyl)propanoate
    • 3-(3-Trifluoromethyl-phenyl)-propionic acid ethyl ester
    • CS-M0618
    • SCHEMBL901880
    • ethyl3-(3-(trifluoromethyl)phenyl)propanoate
    • 3-[3-(Trifluoromethyl)phenyl]propionic acid ethyl ester
    • DTXSID30474396
    • AKOS015151329
    • 70311-33-0
    • DB-251810
    • Ethyl 3-3-(trifluoromethyl)phenylpropanoate
    • Inchi: 1S/C12H13F3O2/c1-2-17-11(16)7-6-9-4-3-5-10(8-9)12(13,14)15/h3-5,8H,2,6-7H2,1H3
    • InChI Key: OUHPHSYPKKLTKJ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CCC(=O)OCC)(F)F

Computed Properties

  • Exact Mass: 246.08700
  • Monoisotopic Mass: 246.08676414g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.20110

Ethyl 3-3-(trifluoromethyl)phenylpropanoate Pricemore >>

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